Cas no 1004257-18-4 (N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 1004257-18-4
• MF: C₂₁H₁₉FN₂O₄
• MW: 382.384968996048
• CID: 5470478
• Update Time: 2025-07-23

N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide
• N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19FN2O4/c1-27-17-8-9-19(28-2)18(11-17)23-21(26)15-5-10-20(25)24(13-15)12-14-3-6-16(22)7-4-14/h3-11,13H,12H2,1-2H3,(H,23,26)
• InChI Key： BVOBVIIOMLTKDA-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(F)C=C2)C(=O)C=CC=1C(NC1=CC(OC)=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 1004257-18-4)

N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1004257-18-4, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it of particular interest to researchers studying novel therapeutic agents.

The core structure of this compound is a dihydropyridine derivative, which is a class of heterocyclic compounds known for their diverse biological activities. Dihydropyridines are particularly noted for their role in cardiovascular medicine, where they function as calcium channel blockers. However, the specific modifications present in N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide introduce new potential therapeutic pathways that extend beyond traditional cardiovascular applications.

The presence of the 2,5-dimethoxyphenyl group and the (4-fluorophenyl)methyl side chain are critical to the compound's pharmacological profile. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets. The methoxy groups on the phenyl ring contribute to hydrophilicity, while the fluorine atom in the phenyl ring enhances lipophilicity and can affect receptor binding affinity.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting specific enzymes and receptors involved in cancer progression. The structural features of N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide make it a compelling candidate for investigation in this area. Preliminary studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are known to be dysregulated in various types of cancer.

The dihydropyridine core of this molecule is reminiscent of known bioactive scaffolds that have shown efficacy in treating inflammatory and neurodegenerative diseases. Researchers have been exploring how variations in this core structure can lead to improved pharmacological properties. The introduction of fluorinated aromatic rings has been particularly effective in enhancing binding affinity and selectivity, making such compounds attractive for drug development.

One of the most exciting aspects of N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide is its potential for modulating central nervous system (CNS) pathways. The combination of hydrophobic and hydrophilic regions within its structure allows it to cross the blood-brain barrier more effectively than many other small molecules. This property is crucial for developing treatments for neurological disorders where access to the brain is limited.

The compound's ability to interact with both protein and lipid targets makes it a versatile tool for studying complex biological processes. In vitro studies have begun to unravel its mechanism of action, revealing interactions with enzymes involved in signal transduction and metabolic pathways. These findings provide a foundation for designing more targeted derivatives with enhanced therapeutic potential.

The synthesis of N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide presents unique challenges due to the complexity of its structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of palladium-catalyzed cross-coupling reactions has been particularly valuable in constructing the aromatic rings and side chains efficiently.

In conclusion, N-(2,5-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 1004257-18-4) is a structurally intriguing compound with significant potential for therapeutic applications. Its unique combination of substituents and functional groups makes it a valuable scaffold for drug discovery efforts targeting cancer, inflammation, and neurological disorders. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an important role in the development of next-generation pharmaceuticals.